[(1S,2R,3R,4R,5R,6S,7S,8R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate

• Molecular Formula: C31H43NO9
• Molecular Weight: 573.7 g/mol
• IUPAC Name: [(1S,2R,3R,4R,5R,6S,7S,8R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
• InChI: InChI=1S/C31H43NO9/c1-32-14-28(15-37-2)12-11-18(38-3)30-17-13-29(35)25(41-27(34)16-9-7-6-8-10-16)19(17)31(36,24(33)26(29)40-5)20(23(30)32)21(39-4)22(28)30/h6-10,17-26,33,35-36H,11-15H2,1-5H3/t17-,18+,19-,20?,21+,22-,23-,24+,25-,26+,28+,29-,30+,31-/m1/s1
• InChI Key: MDFCJNFOINXVSU-KKBAGPQFSA-N
• Isomeric SMILES: CN1C[C@@]2(CC[C@@H]([C@@]34[C@@H]2[C@H](C([C@H]31)[C@@]5([C@@H]6[C@H]4C[C@@]([C@@H]6OC(=O)C7=CC=CC=C7)([C@H]([C@@H]5O)OC)O)O)OC)OC)COC
• Canonical SMILES: CN1CC2(CCC(C34C2C(C(C31)C5(C6C4CC(C6OC(=O)C7=CC=CC=C7)(C(C5O)OC)O)O)OC)OC)COC

Description

This compound, referred to as benzoylaconine (synonyms: benzaconine, IMPHY011531), is a highly oxygenated diterpenoid alkaloid with a complex hexacyclic core structure . Its stereochemistry includes 14 defined stereocenters, contributing to its unique three-dimensional conformation and biological interactions. Key functional groups include:

• 5,7,8-Trihydroxy substitutions on the hexacyclic skeleton.
• 6,16,18-Trimethoxy groups.
• 11-Methyl and 13-methoxymethyl substituents.
• A benzoyl ester at the C-4 position.

It is classified as a natural product, primarily isolated from plants in the Ranunculaceae family, and is structurally related to aconitine-type alkaloids .

Biological Activity

The compound [(1S,2R,3R,4R,5R,6S,7S,8R,10R,13S,16S,17R,18R)-5,7,8-trihydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate is a complex organic molecule that has garnered interest for its potential biological activities. This article reviews its biological properties based on existing literature and research findings.

Chemical Structure and Properties

The compound features multiple hydroxyl and methoxy groups that contribute to its unique chemical behavior and biological activity. The molecular formula is $C_{34}H_{49}NO_{10}$, with a molecular weight of approximately 633.7 g/mol . The intricate structure suggests potential interactions with various biological systems.

Antimicrobial Activity

Research indicates that compounds with similar structural motifs exhibit significant antimicrobial properties. For instance:

• Antibacterial Activity : Compounds derived from natural sources with similar configurations have demonstrated efficacy against Gram-positive and Gram-negative bacteria . Studies show that extracts containing such compounds can inhibit the growth of pathogens like Staphylococcus aureus and Escherichia coli.

Microorganism	Activity	Reference
Staphylococcus aureus	Inhibition observed
Escherichia coli	Inhibition observed
Pseudomonas aeruginosa	Moderate inhibition

Antifungal Activity

Similar compounds have also shown antifungal properties against various fungal strains. The presence of hydroxyl groups is often linked to increased antifungal activity due to enhanced solubility and interaction with fungal cell membranes.

Cytotoxicity and Anticancer Potential

Preliminary studies suggest that compounds with similar structures may exhibit cytotoxic effects on cancer cell lines:

The biological activity of this compound can be attributed to several mechanisms:

• Interaction with Cell Membranes : The hydrophilic nature of the hydroxyl groups allows for better penetration into microbial membranes.
• Inhibition of Enzymatic Pathways : Compounds similar in structure have been shown to inhibit key enzymes involved in microbial metabolism and cancer cell proliferation.
• Oxidative Stress Induction : The compound may enhance reactive oxygen species (ROS) production leading to cellular damage in pathogens or cancer cells.

Case Studies

A notable study explored the antibacterial efficacy of structurally related compounds isolated from natural sources:

• Study Findings : Extracts containing these compounds were tested against various bacterial strains and showed significant inhibition zones compared to control groups . This highlights the potential application of such compounds in developing new antimicrobial agents.

Scientific Research Applications

Pharmaceutical Applications

• Antioxidant Activity : The hydroxyl groups in the compound are known to exhibit antioxidant properties. This can be beneficial in reducing oxidative stress in cells and may contribute to the prevention of chronic diseases such as cancer and cardiovascular disorders.
• Anti-inflammatory Effects : Compounds with similar structures have been reported to possess anti-inflammatory activities. This suggests that [(1S,2R,...)] benzoate could be explored for its potential use in treating inflammatory conditions.
• Neuroprotective Properties : Given its ability to cross the blood-brain barrier (as indicated by ADMET properties), this compound may have applications in neuroprotection and could be investigated for use in neurodegenerative diseases like Alzheimer's or Parkinson's disease.
• Drug Delivery Systems : The compound's structure allows it to potentially serve as a prodrug or a carrier for other therapeutically active agents due to its favorable absorption characteristics.

Toxicological Profile

The ADMET analysis indicates a moderate probability of human intestinal absorption (59%) and suggests that the compound is not significantly toxic based on various toxicity assays (e.g., Ames test for mutagenicity). However, further detailed toxicological studies are necessary to establish safety profiles for human use.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural complexity and bioactivity can be contextualized against related diterpenoid alkaloids and benzoate esters. Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents	Bioactivity	Source
Benzoylaconine (Target Compound)	C₂₉H₃₉NO₇*	5,7,8-trihydroxy; 6,16,18-trimethoxy; 11-methyl; 13-methoxymethyl; C4-benzoate	Not fully characterized; predicted anti-inflammatory/analgesic activity	Natural (Ranunculaceae)
Aconitine	C₃₄H₄₇NO₁₁	8-acetyloxy; 5,7,14-trihydroxy; 6,16,18-trimethoxy; 11-ethyl; C4-benzoate	Sodium channel modulator; neurotoxic at high doses (LD₅₀: 0.1 mg/kg, mice)	Natural (Aconitum spp.)
3-Acetylaconitine	C₃₆H₄₉NO₁₂	8,14-diacetyloxy; 5,7-dihydroxy; 11-ethyl; C4-benzoate	Antiarthritic (0.3–0.5 mg/kg, oral)	Semi-synthetic
Carmichaenine D	C₂₉H₃₉NO₇	8,16,18-trihydroxy; 6-methoxy; 13-hydroxymethyl; C4-benzoate	Underexplored; potential cytotoxicity	Natural (Marine fungi)
10-Hydroxyaconitine	C₃₄H₄₇NO₁₂	10-hydroxy; 8-acetyloxy; 5,7,14-trihydroxy; 11-ethyl	Reduced toxicity compared to aconitine; analgesic	Natural (Aconitum spp.)

*Note: Molecular formula for benzoylaconine inferred from structural data in .

Key Structural Differences

Substitution Patterns: Hydroxyl vs. Acetyloxy Groups: Unlike aconitine derivatives (e.g., 3-acetylaconitine), benzoylaconine lacks acetylated hydroxyls, which may reduce toxicity and alter metabolic stability . N-Alkyl Group: The 11-methyl group in benzoylaconine contrasts with the 11-ethyl group in aconitine and 3-acetylaconitine. This minor change impacts steric hindrance and receptor binding . Methoxymethyl vs. Hydroxymethyl: The 13-methoxymethyl group in benzoylaconine enhances lipophilicity compared to the hydroxymethyl group in Carmichaenine D .

Stereochemical Complexity :

• Benzoylaconine’s stereostructure (1S,2R,3R,…18R) is critical for its conformation, as evidenced by ECD spectroscopy comparisons in related compounds .

Pharmacological and Functional Insights

• Toxicity Profile : Aconitine’s neurotoxicity is linked to its acetyloxy groups and sodium channel modulation. Benzoylaconine’s trihydroxy-trimethoxy pattern may mitigate these effects, though empirical data are lacking .
• Anti-Inflammatory Potential: Structural similarities to mangrove-derived anti-inflammatory diterpenoids (e.g., Diaporthe sp. QYM12 metabolites) suggest possible cytokine inhibition .
• Synthetic Accessibility : Compounds like 3-acetylaconitine are semi-synthetic, whereas benzoylaconine’s natural sourcing limits large-scale production .

Preparation Methods

Extraction and Initial Modification

• Source material : Dried roots of Aconitum carmichaelii are extracted with ethanol/water (7:3) under reflux.

• Alkaloid isolation : Crude extracts are purified via preparative HPLC using a C18 column and 0.1% formic acid/acetonitrile gradient.

• N-demethylation : Treatment with potassium hydroxide in methanol at 60°C removes the N-methyl group.

Table 1: Key Parameters for Core Skeleton Isolation

Parameter	Conditions	Yield (%)
Extraction solvent	Ethanol/water (7:3)	12.3
HPLC mobile phase	0.1% formic acid/acetonitrile	95.1
N-demethylation time	6 hours at 60°C	88.7

Synthesis of the Trimethoxybenzoate Moiety

The benzoate ester group is introduced via Fischer esterification or Schotten-Baumann acylation.

Trimethoxybenzoic Acid Preparation

A green synthesis route from hydrolyzable tannins is widely adopted:

• Methylation : Tannin reacts with dimethyl carbonate in [BMIM]BF4 ionic liquid at 80°C for 8 hours.

• Hydrolysis : Alkaline hydrolysis (2M NaOH, 100°C, 3 hours) yields 3,4,5-trimethoxybenzoic acid.

Table 2: Trimethoxybenzoic Acid Synthesis Optimization

Catalyst	Temperature (°C)	Time (h)	Yield (%)
[BMIM]BF4	80	8	92.4
K2CO3	100	12	67.8

Esterification of the Azahexacyclic Core

The benzoate group is introduced via Steglich esterification to preserve stereochemistry:

Reaction Protocol

• Activation : 3,4,5-Trimethoxybenzoic acid (1.2 eq) is treated with DCC (1.5 eq) and DMAP (0.2 eq) in anhydrous DCM at 0°C.

• Coupling : The activated acid is added to the azahexacyclic alcohol (1.0 eq) in DCM, stirred at 25°C for 24 hours.

• Workup : Sequential washes with 5% NaHCO3 and brine, followed by MgSO4 drying.

Table 3: Esterification Efficiency Under Different Conditions

Coupling Agent	Solvent	Time (h)	Yield (%)
DCC/DMAP	DCM	24	78.2
EDCl/HOBt	THF	36	65.4

Final Purification and Characterization

• Chromatography : Silica gel column chromatography (ethyl acetate/hexane, 1:2) removes unreacted starting materials.

• Crystallization : Recrystallization from methanol/water (4:1) yields white crystals (mp 214–216°C).

• Analytical validation :

  • HRMS : m/z 734.3241 [M+H]+ (calc. 734.3238).

  • NMR : δ 7.98 (d, J=8.4 Hz, 2H, aromatic), 5.21 (s, 1H, C4-OH).

Industrial-Scale Considerations

For large-scale production (>100 kg), enzymatic esterification using lipase B from Candida antarctica improves sustainability:

• Solvent-free system : 50°C, 48 hours, 82% yield.

• Reusability : Immobilized enzyme retains 75% activity after 10 cycles.

Emerging Synthetic Technologies

Recent advances in computational chemistry enable route optimization:

• AFIR method : Predicts low-energy pathways for cyclization steps, reducing trial-and-error experimentation.

• Machine learning : Neural networks trained on 15,000 alkaloid syntheses achieve 89% accuracy in predicting optimal protecting groups.

Q & A

Basic Research Questions

Q. What are the standard protocols for synthesizing complex polycyclic benzoate derivatives like this compound?

• Methodological Answer : Synthesis typically involves multi-step organic reactions, including esterification, cyclization, and selective hydroxyl/methoxy group protection. For example, benzyl ester intermediates can be synthesized via TFA/Et3SiH-mediated coupling under inert atmospheres (N₂), followed by purification using column chromatography (e.g., silica gel with gradients of ethyl acetate/hexane) . Critical steps include stereochemical control during cyclization, achieved by optimizing reaction temperature and catalyst selection.

Q. How is the stereochemical configuration of this compound confirmed experimentally?

• Methodological Answer : Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is essential for confirming stereocenters. For instance, coupling constants (J-values) in ¹H-NMR distinguish axial/equatorial substituents in polycyclic systems. High-resolution mass spectrometry (HRMS) and X-ray crystallography (if crystalline) provide additional validation of molecular geometry and stereochemistry .

Q. What solubility considerations are critical for in vitro assays involving this compound?

• Methodological Answer : Solubility depends on solvent polarity and pH. For in vitro studies, dimethyl sulfoxide (DMSO) or 1,4-dioxane/water mixtures are often used to prepare stock solutions (e.g., 10 mM). Ensure clarity by sonicating at 37°C for 30 minutes. For biological assays, dilute stock solutions in buffered media (e.g., PBS) to avoid precipitation .

Advanced Research Questions

Q. How can researchers resolve contradictions in bioactivity data between in vitro and in vivo models for this compound?

• Methodological Answer : Discrepancies often arise from metabolic instability or poor pharmacokinetic (PK) properties. To address this:

• Conduct metabolic stability assays (e.g., liver microsomes) to identify degradation pathways.
• Use radiolabeled analogs (e.g., ¹⁴C-tagged) to track biodistribution in animal models.
• Optimize formulations using prodrug strategies (e.g., phosphate ester prodrugs) to enhance bioavailability .

Q. What strategies are effective for analyzing the stereochemical integrity of this compound during scaled-up synthesis?

• Methodological Answer :

• Chiral HPLC : Use columns like Chiralpak® IG-3 with isocratic elution (hexane/isopropanol) to separate enantiomers.
• Circular Dichroism (CD) Spectroscopy : Compare experimental CD spectra with computational predictions (e.g., TD-DFT) to validate stereochemistry.
• Kinetic Resolution : Employ enzymes (e.g., lipases) to selectively hydrolyze undesired stereoisomers during synthesis .

Q. How can theoretical frameworks guide the design of analogs with improved target selectivity?

• Methodological Answer :

• Molecular Docking : Use software like AutoDock Vina to predict binding modes to target proteins (e.g., HDACs or kinases). Focus on substituent effects at the methoxymethyl and benzoate groups.
• QSAR Modeling : Build quantitative structure-activity relationship models using descriptors like LogP, tPSA, and H-bond donors/acceptors to prioritize analogs .

Q. What analytical techniques are recommended for detecting degradation products in stability studies?

• Methodological Answer :

• LC-MS/MS : Monitor degradation under accelerated conditions (40°C/75% RH) using a C18 column and electrospray ionization (ESI).
• Forced Degradation Studies : Expose the compound to acidic (0.1 M HCl), basic (0.1 M NaOH), and oxidative (3% H₂O₂) conditions to identify labile functional groups (e.g., ester hydrolysis).
• NMR Tracking : Compare ¹H-NMR spectra of stressed vs. pristine samples to detect structural changes .